![molecular formula C18H21NO5S B4400969 N-(4-ethylphenyl)-N-[(2-methoxy-5-methylphenyl)sulfonyl]glycine](/img/structure/B4400969.png)
N-(4-ethylphenyl)-N-[(2-methoxy-5-methylphenyl)sulfonyl]glycine
Overview
Description
N-(4-ethylphenyl)-N-[(2-methoxy-5-methylphenyl)sulfonyl]glycine, commonly known as EPMS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EPMS is a nonsteroidal anti-inflammatory drug (NSAID) that has been shown to exhibit anti-inflammatory and analgesic properties.
Mechanism of Action
EPMS exerts its anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the synthesis of prostaglandins. By inhibiting COX enzymes, EPMS reduces the production of prostaglandins, which are responsible for the inflammatory response and pain sensation. Additionally, EPMS has been shown to modulate the activity of various neurotransmitters, including serotonin and dopamine, which play a role in pain perception and mood regulation.
Biochemical and Physiological Effects:
EPMS has been shown to exhibit various biochemical and physiological effects. In addition to its anti-inflammatory and analgesic properties, EPMS has been shown to modulate the immune system by inhibiting the production of various cytokines, including interleukin-1 (IL-1) and tumor necrosis factor-alpha (TNF-alpha). Additionally, EPMS has been shown to modulate the activity of various neurotransmitters, including serotonin and dopamine, which play a role in pain perception and mood regulation.
Advantages and Limitations for Lab Experiments
EPMS has several advantages for lab experiments, including its ability to modulate the immune system and neurotransmitter activity, making it a potential candidate for the treatment of various inflammatory and pain conditions. However, EPMS has several limitations, including its potential to cause adverse effects, such as gastrointestinal bleeding and renal toxicity, and its limited bioavailability.
Future Directions
Future research on EPMS should focus on its potential applications in various fields, including pharmacology, neuroscience, and immunology. Additionally, future research should focus on developing more efficient synthesis methods for EPMS and improving its bioavailability. Furthermore, future research should focus on elucidating the molecular mechanisms of EPMS and its potential interactions with other drugs and compounds. Finally, future research should focus on developing novel EPMS derivatives with improved efficacy and safety profiles.
Scientific Research Applications
EPMS has been extensively studied for its potential applications in various fields, including pharmacology, neuroscience, and immunology. EPMS has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory disorders and pain conditions. Additionally, EPMS has been shown to modulate the immune system, making it a potential candidate for the treatment of autoimmune diseases.
properties
IUPAC Name |
2-(4-ethyl-N-(2-methoxy-5-methylphenyl)sulfonylanilino)acetic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO5S/c1-4-14-6-8-15(9-7-14)19(12-18(20)21)25(22,23)17-11-13(2)5-10-16(17)24-3/h5-11H,4,12H2,1-3H3,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAPUZMOPMDQRAV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)N(CC(=O)O)S(=O)(=O)C2=C(C=CC(=C2)C)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.